Cas no 168968-40-9 (3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole
• CAS No: 168968-40-9
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 3083436
• PubChem ID: 847770
• Update Time: 2025-05-20

3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenyl)-4-methyl-4H-[1,2,4]triazole
• 3-(4-chlorophenyl)-4-methyl-1,2,4-triazole
• AKOS003273889
• 3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole
• TGA96840
• AO-080/40691388
• SCHEMBL8763523
• CS-0234019
• EN300-137909
• 168968-40-9
• STK132060

• Inchi： 1S/C9H8ClN3/c1-13-6-11-12-9(13)7-2-4-8(10)5-3-7/h2-6H,1H3
• InChI Key： UIZGKAWLCWVWFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=CN1C

Computed Properties

• Exact Mass: 193.0406750Da
• Monoisotopic Mass: 193.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole

3-(4-Chlorophenyl)-4-Methyl-4H-1,2,4-Triazole: A Comprehensive Overview

CAS No. 168968-40-9, commonly referred to as 3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely studied for their versatile applications in drug design and materials science.

The molecular structure of 3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole comprises a triazole ring fused with a methyl group and a chlorophenyl substituent. The triazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and reactivity, making it a valuable scaffold in medicinal chemistry. The presence of the methyl group at the 4-position and the chlorophenyl group at the 3-position introduces additional functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a potential anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties have been investigated in preclinical models, suggesting its potential application in treating inflammatory diseases.

In terms of synthesis, 3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole can be synthesized through a variety of methods, including the Huisgen cycloaddition reaction and other click chemistry approaches. These methods not only enhance the efficiency of synthesis but also allow for further functionalization of the molecule to explore its diverse applications.

The unique electronic properties of this compound make it an interesting candidate for use in electronic materials and sensors. Its ability to act as both an electron-deficient and electron-rich species enables it to participate in various supramolecular interactions, which is crucial for designing advanced materials with tailored properties.

Furthermore, computational studies have provided insights into the molecular dynamics and interaction patterns of 3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole. These studies have revealed that the compound exhibits significant binding affinity towards certain protein targets, reinforcing its potential as a lead compound in drug discovery.

In conclusion, CAS No. 168968-40-9, or 3-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazole, stands out as a multifaceted compound with promising applications across various scientific domains. Its structural versatility and reactivity continue to drive innovative research efforts aimed at unlocking its full potential.